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Compound of Interest

Compound Name: Polonium-216

CAS No.: 15756-58-8

Cat. No.: B1232323

Get Quote

This technical guide provides a comprehensive overview of the isotopic data and mass excess

of Polonium-216 (²¹⁶Po). It is intended for researchers, scientists, and professionals in drug

development who require a detailed understanding of the nuclear properties of this isotope.

This document summarizes key quantitative data, outlines the principles of experimental

methodologies for its characterization, and visualizes its nuclear decay and a conceptual

experimental workflow.

Isotopic and Mass Data of Polonium-216
Polonium-216 is a radioactive isotope of the element polonium, with an atomic number of 84.

The following tables present a summary of its key isotopic and mass properties.
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General Properties

Symbol ²¹⁶Po

Atomic Number (Z) 84

Mass Number (A) 216

Neutron Number (N) 132

Mass and Energy Data

Atomic Mass 216.0019052 ± 0.0000029 amu[1]

Mass Excess 1774.680 ± 2.665 keV[1] or 1.78241 MeV[2]

Binding Energy 1675913.361 ± 2.682 keV[1]

Beta Decay Energy -469.139 ± 3.683 keV[1]

Radioactive Decay Properties

Half-Life

0.145 seconds[1][3] (with some experimental

measurements yielding values such as 143.3 ±

2.8 ms[4][5][6])

Decay Mode Alpha (α) decay[7][8]

Daughter Isotope Lead-212 (²¹²Pb)[7][8]

Parent Nuclides Radon-220 (²²⁰Rn), Bismuth-216 (²¹⁶Bi)[2]

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of isotopic data for highly

radioactive and short-lived nuclides like Polonium-216 are often specific to the research facility

and not always publicly disseminated in full. However, the principles behind these

measurements are well-established.

Determination of Half-Life (Cryogenic Calorimetry)
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A recent high-precision measurement of the half-life of Polonium-216 was performed using the

CUPID-0 experiment, which utilizes cryogenic calorimeters.[4][5][6]

Methodology Principle:

Source: Polonium-216 is produced from the alpha decay of Radon-220 (²²⁰Rn) within the

experimental setup.

Detection: Cryogenic calorimeters are used to detect the energy deposited by the alpha

particles emitted during the decay of both ²²⁰Rn and its daughter, ²¹⁶Po. These detectors offer

high energy resolution and a low energy threshold.

Delayed Coincidence: The detection of the alpha particle from the decay of ²²⁰Rn is used as

a time-start signal. The subsequent detection of the alpha particle from the decay of ²¹⁶Po

serves as the time-stop signal.

Data Analysis: The time difference between these two events is recorded for a large number

of decay events. The distribution of these time differences follows an exponential decay

curve.

Half-Life Calculation: An unbinned extended maximum likelihood fit is applied to the

exponential decay curve to determine the half-life of Polonium-216.[4] A flat background is

included in the fit to account for random coincidences.[4]

Determination of Atomic Mass and Mass Excess (Mass
Spectrometry)
The atomic mass of short-lived, radioactive isotopes like Polonium-216 is determined using

advanced mass spectrometry techniques such as Penning Trap Mass Spectrometry (PTMS) or

Multi-Reflection Time-of-Flight Mass Spectrometry (MR-TOF-MS).

Methodology Principle (General):

Production and Separation: The nuclide of interest, in this case, Polonium-216, is produced

through a nuclear reaction, for example, the fragmentation of a heavy ion beam.[9] The

desired isotopes are then separated from other reaction products using a fragment

separator.
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Ionization and Trapping: The produced atoms are ionized and then guided into an ion trap

(either a Penning trap or the injection trap of an MR-TOF-MS).

Measurement:

PTMS: In a Penning trap, a uniform magnetic field and a quadrupole electric field confine

the ions.[1] The cyclotron frequency of the trapped ions, which is inversely proportional to

their mass-to-charge ratio, is measured with high precision. By comparing the cyclotron

frequency of the ion of interest to that of a reference ion with a well-known mass, the mass

of the target ion can be determined with high accuracy.

MR-TOF-MS: In this technique, ions are reflected multiple times between two electrostatic

mirrors, resulting in a very long flight path.[4][5] The time of flight of the ions is measured,

which is dependent on their mass-to-charge ratio. This method is particularly suited for

very short-lived nuclei.

Mass Excess Calculation: Once the atomic mass (m) is experimentally determined, the mass

excess (Δ) is calculated using the formula: Δ = m - A, where A is the mass number. The mass

is typically expressed in atomic mass units (u), and the mass excess is often converted to

energy units (MeV).

Visualizations
Decay Chain of Polonium-216
The following diagram illustrates the primary decay pathway of Polonium-216.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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